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Compound of Interest

Compound Name:
Para-methyl 4-anilino-1-boc-

piperidine

Cat. No.: B8811508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for

para-methyl 4-anilino-1-boc-piperidine. Due to the compound's primary role as a chemical

intermediate in the synthesis of fentanyl-related compounds, publicly available data on its

physicochemical properties are limited.[1] This document collates the existing quantitative

solubility information and presents a detailed, generalized experimental protocol for its

determination.

Quantitative Solubility Data
The solubility of para-methyl 4-anilino-1-boc-piperidine has been determined in several

common organic solvents. For comparative purposes, the table below includes solubility data

for the ortho- and meta-isomers, as well as the parent compound, 4-anilino-1-boc-piperidine.
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Compound Solvent Solubility (mg/mL)

para-methyl 4-anilino-1-boc-

piperidine
DMF 10[1]

DMSO 1[1]

Ethanol 2[1]

ortho-methyl 4-anilino-1-boc-

piperidine
DMF 20[2]

DMSO 10[2]

Ethanol 20[2]

meta-methyl 4-anilino-1-boc-

piperidine
DMF 1[3]

DMSO Slightly soluble[3]

Ethanol Slightly soluble[3]

4-anilino-1-boc-piperidine DMF 15[4]

DMSO 25[4]

Ethanol 25[4]

Ethanol:PBS (pH 7.2) (1:1) 0.5[4]

Experimental Protocol: Equilibrium Solubility
Determination via Shake-Flask Method
The following is a detailed protocol for determining the equilibrium solubility of a compound

such as para-methyl 4-anilino-1-boc-piperidine. This method is based on the widely

accepted shake-flask technique.[5][6]

Materials and Equipment
Vials with screw caps
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Thermostatic shaker

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance

The compound of interest (para-methyl 4-anilino-1-boc-piperidine)

Selected solvents

Procedure
Preparation of Saturated Solutions:

Add an excess amount of solid para-methyl 4-anilino-1-boc-piperidine to a series of

vials. The presence of undissolved solid is crucial to ensure that equilibrium is reached.

Add a known volume (e.g., 2 mL) of the selected solvent to each vial.

Securely cap the vials.

Equilibration:

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C or 37°C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to allow the system to

reach equilibrium.

Phase Separation:

After the equilibration period, allow the vials to stand undisturbed at the same temperature

for at least 2 hours to permit the settling of undissolved solid.
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Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean vial to remove any

remaining solid particles.

Accurately dilute the filtered saturate solution with the appropriate solvent to a

concentration suitable for the chosen analytical method.

Quantification:

Analyze the diluted sample using a pre-calibrated HPLC method to determine the

concentration of the dissolved compound.

Calculation:

Calculate the solubility using the measured concentration and the dilution factor. The result

can be expressed in units such as mg/mL or mol/L.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of para-methyl 4-anilino-1-boc-piperidine using the shake-flask method.
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Experimental Workflow for Shake-Flask Solubility Determination
1. Preparation of Saturated Solution

(Excess solid + Solvent)

2. Equilibration
(Thermostatic Shaking)

3. Phase Separation
(Settling / Centrifugation)

4. Sample Collection & Filtration
(Supernatant)

5. Dilution of Sample

6. Quantification
(e.g., HPLC Analysis)

7. Calculation of Solubility

Click to download full resolution via product page

Caption: Workflow for determining equilibrium solubility.

Logical Workflow for Solvent Selection in Drug
Development
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As para-methyl 4-anilino-1-boc-piperidine is a precursor for pharmacologically active

compounds, understanding its solubility is crucial for synthesis and formulation. The following

diagram outlines the logical workflow for solvent selection.

Logical Workflow for Solvent Selection
Initial Screening

(Qualitative Solubility in a Range of Solvents)

Quantitative Analysis
(Shake-Flask Method in Promising Solvents)

Data Evaluation
(Comparison of Solubility Data)

Application-Specific Selection

Synthesis & Purification

High Solubility for Reaction

Formulation Development

Appropriate Solubility for Dosing

Preclinical Studies

Click to download full resolution via product page

Caption: Solvent selection workflow in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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